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Compound of Interest

Compound Name: Atl802

Cat. No.: B15581926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Atl802, also known as JBI-802, a potent dual inhibitor of Lysine-Specific Demethylase 1

(LSD1) and Histone Deacetylase 6 (HDAC6). Given its status as an investigational drug in

clinical trials, it should be handled with the utmost care as a highly potent active

pharmaceutical ingredient (HPAPI).[1][2][3] Adherence to these guidelines is essential to

ensure personnel safety and maintain experimental integrity.

Compound Information and Hazard Identification
Atl802 (JBI-802) is an orally available small molecule that is currently undergoing Phase I/II

clinical trials for the treatment of various cancers, including advanced solid tumors and

hematological malignancies.[4][5][6] While specific toxicology data is limited due to its

developmental stage, its mechanism of action as an epigenetic modifier warrants a high degree

of caution. The primary observed adverse effect in clinical trials is dose-dependent

thrombocytopenia (a decrease in platelet count).[4][7]

Occupational Exposure Limits (OELs) for potent compounds are typically in the range of <0.03

µg/m³ to 10 µg/m³.[1] Although a specific OEL for Atl802 has not been established, it is prudent

to handle it within the most stringent of these categories.
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Personal Protective Equipment (PPE) and
Containment
Due to the potent nature of Atl802, a multi-layered approach to containment and PPE is

mandatory to minimize exposure, particularly to powder forms which pose an inhalation risk.[1]

[8]

Summary of Required Personal Protective Equipment:

PPE Category Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Prevents skin contact and

allows for safe removal of the

outer layer in case of

contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes or

airborne particles.

Lab Coat
Disposable, solid-front, back-

closing lab coat.

Provides a barrier against

contamination of personal

clothing.

Respiratory Protection
A properly fitted N95 or higher-

rated respirator.

Essential when handling the

compound as a powder to

prevent inhalation.

Sleeve Covers Disposable sleeve covers.
Offers additional protection

against arm contamination.

Engineering Controls and Handling Practices:
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Control Measure Specification Rationale

Weighing and Aliquoting

Performed within a certified

chemical fume hood or a

ventilated balance enclosure.

Contains airborne particles at

the source.

Solution Preparation
Conducted in a chemical fume

hood.

Minimizes inhalation of

aerosols or vapors.

General Laboratory Operations

Work should be conducted on

a designated and clearly

marked area.

Prevents cross-contamination

of the general laboratory

space.

Emergency Equipment

An eyewash station and safety

shower must be readily

accessible.

For immediate

decontamination in case of

accidental exposure.

Operational and Disposal Plans
Operational Workflow for Handling Atl802:

The following diagram outlines the standard operational workflow for handling Atl802 in a

laboratory setting, emphasizing safety at each step.
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Operational Workflow for Handling Atl802

Preparation
- Don appropriate PPE

- Prepare designated workspace

Weighing and Aliquoting
- Use ventilated enclosure
- Handle powder with care

Solubilization
- In a chemical fume hood
- Use appropriate solvent

Experimental Use
- Follow specific protocol
- Maintain containment

Decontamination
- Clean workspace with appropriate solvent

- Decontaminate equipment

Waste Disposal
- Segregate waste streams

- Follow institutional guidelines

Click to download full resolution via product page

Caption: Standard operational workflow for the safe handling of Atl802.

Disposal Plan:

All waste generated from handling Atl802 must be treated as hazardous.
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Waste Stream Disposal Procedure

Solid Waste

Contaminated PPE (gloves, lab coats, etc.),

weighing papers, and consumables should be

collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste

Unused solutions and contaminated solvents

should be collected in a sealed, properly labeled

hazardous waste container.

Sharps

Contaminated needles and blades must be

disposed of in a designated sharps container for

hazardous materials.

Decontamination Protocol:

Surface Decontamination: All surfaces and equipment that have come into contact with

Atl802 should be wiped down with a suitable solvent (e.g., 70% ethanol or isopropanol),

followed by a laboratory-grade detergent.

Spill Management:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material.

Carefully collect the absorbed material and place it in a sealed hazardous waste container.

Decontaminate the spill area as described above.

Signaling Pathways of LSD1 and HDAC6
Atl802 exerts its therapeutic effects by simultaneously inhibiting two key epigenetic regulators:

LSD1 and HDAC6. Understanding their roles is crucial for appreciating the compound's

mechanism of action.
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LSD1 Signaling and Inhibition:

LSD1 is a histone demethylase that primarily removes methyl groups from histone H3 at lysine

4 (H3K4) and lysine 9 (H3K9), leading to transcriptional repression of target genes. In many

cancers, LSD1 is overexpressed and contributes to the silencing of tumor suppressor genes.[9]

Inhibition of LSD1 by Atl802 can reactivate these silenced genes and promote cancer cell

differentiation.[10]

LSD1 Signaling and Inhibition by Atl802

Normal LSD1 Function Inhibition by Atl802
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Caption: Mechanism of LSD1 inhibition by Atl802, leading to gene activation.

HDAC6 Signaling and Inhibition:

HDAC6 is a unique histone deacetylase that primarily acts on non-histone proteins in the

cytoplasm, such as α-tubulin and Hsp90.[11] Its activity is crucial for protein quality control and

cell motility.[12] In cancer, HDAC6 is involved in processes like metastasis and the degradation

of misfolded proteins.[11] Inhibition of HDAC6 by Atl802 can disrupt these processes and also

has immunomodulatory effects.[13]
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HDAC6 Signaling and Inhibition by Atl802

Normal HDAC6 Function Inhibition by Atl802
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Caption: Mechanism of HDAC6 inhibition by Atl802, affecting cytoplasmic proteins.

By providing this comprehensive guidance, we aim to empower researchers to work safely and

effectively with Atl802, fostering a culture of safety and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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and industry.
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